N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-methylsulfonylbenzamide

• IUPAC Name: N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C18H17N3O4S2/c1-11(22)21-8-7-12-14(9-19)18(26-15(12)10-21)20-17(23)13-5-3-4-6-16(13)27(2,24)25/h3-6H,7-8,10H2,1-2H3,(H,20,23)
• InChI Key: KPCWCGKAENFPMN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=CC=C3S(=O)(=O)C
• Molecular Formula: C18H17N3O4S2
• Molecular Weight: 403.5 g/mol

Description

N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-methylsulfonylbenzamide is a useful research compound. Its molecular formula is C18H17N3O4S2 and its molecular weight is 403.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of novel heterocyclic compounds incorporating the sulfamoyl moiety, including derivatives related to the chemical structure , has been a significant area of research. These compounds have been designed and evaluated for their potential as antimicrobial agents. A study by Darwish et al. (2014) elaborated on the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety suitable for use as antimicrobial agents. This research demonstrates the versatility of the sulfamoyl moiety in the development of compounds with potential application in combating microbial infections. The synthesized compounds showed promising results in both in vitro antibacterial and antifungal activities, highlighting their potential as antimicrobial agents (Darwish, E., Abdel Fattah, A. M., Attaby, F., & Al-Shayea, Oqba N., 2014).

Role in Heterocyclic Chemistry

In the realm of heterocyclic chemistry, compounds with similar structures have been synthesized for various applications, including as pharmaceutical intermediates. For example, Raynolds (1984) described a method for preparing methyl 2-cyano-2-(3-thienyl)acetate, which can be hydrolyzed to 3-thienylmalonic acid, a valuable pharmaceutical intermediate. This research underscores the importance of such compounds in the synthesis of more complex molecules that can have various applications in pharmaceuticals and other areas of chemical research (Raynolds, P., 1984).

Applications in Molecular Docking and In Vitro Screening

The exploration of novel pyridine and fused pyridine derivatives for their potential biological activities is another exciting area of research. Flefel et al. (2018) prepared a series of novel pyridine and fused pyridine derivatives starting from a similar foundational structure. These compounds were subjected to in silico molecular docking screenings and evaluated for their antimicrobial and antioxidant activity. The study highlights the compound's potential in designing new therapeutic agents based on molecular docking and biological evaluations, indicating a broad range of possible applications in drug discovery and development (Flefel, E. M., El-Sofany, W., El-Shahat, M., Naqvi, Arshi, & Assirey, E., 2018).